Cas no 941953-29-3 (1-2-(4-fluorophenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-2-(4-fluorophenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941953-29-3
• MF: C₂₁H₁₅FN₄O₃
• MW: 390.367207765579
• CID: 5772414
• Update Time: 2025-07-14

1-2-(4-fluorophenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-fluorophenyl)-2-oxoethyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• 1-2-(4-fluorophenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

• Inchi： 1S/C21H15FN4O3/c22-16-5-3-15(4-6-16)18(27)13-25-17-2-1-9-24-19(17)20(28)26(21(25)29)12-14-7-10-23-11-8-14/h1-11H,12-13H2
• InChI Key： IAFDIXOVCVJABI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2C=CN=CC=2)C(=O)C2=NC=CC=C2N1CC(C1=CC=C(F)C=C1)=O

Additional information on 1-2-(4-fluorophenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Compound CAS No. 941953-29-3: 1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

The compound with CAS No. 941953-29-3, named as 1-(2-(4-fluorophenyl)-2-oxoethyl)-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrido[3,2-d]pyrimidine derivatives, which have been extensively studied for their biological activities and therapeutic applications.

The molecular structure of this compound is characterized by a pyrido[3,2-d]pyrimidine core system fused with a pyridine ring. The pyrido[3,2-d]pyrimidine moiety is known for its ability to interact with various biological targets due to its rigid and planar structure. The substituents attached to this core further enhance its pharmacological properties. Specifically, the (4-fluorophenyl) group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and improve its binding affinity to target proteins. Additionally, the (pyridin-4-yl)methyl group contributes to the molecule's lipophilicity and stability.

Recent studies have highlighted the potential of pyrido[3,2-d]pyrimidine derivatives as inhibitors of kinase enzymes. Kinases are critical regulators of cellular signaling pathways and are implicated in various diseases such as cancer and inflammatory disorders. The kinase inhibitory activity of this compound has been explored in vitro using assays like ATPase activity measurements and docking studies. These studies suggest that the compound exhibits potent inhibitory effects against specific kinases due to its ability to bind to the ATP-binding pocket of these enzymes.

Beyond kinase inhibition, this compound has also shown promise in modulating other therapeutic targets such as histone deacetylases (HDACs) and proteasomes. HDACs are enzymes involved in epigenetic regulation and have been targeted for the treatment of cancer and neurodegenerative diseases. The HDAC inhibitory activity of this compound was evaluated using cell-based assays and demonstrated significant potential in inducing histone acetylation and altering gene expression profiles.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the substitution patterns on the pyrido[3,2-d]pyrimidine core. The use of fluorine-containing substituents, such as the (4-fluorophenyl) group, requires careful optimization to ensure high yields and purity during the synthesis process.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility in aqueous media and good permeability across biological membranes. These characteristics are essential for ensuring effective delivery to target tissues when administered systemically. Preclinical studies using animal models have shown that the compound has a reasonable bioavailability profile after oral administration.

One of the most exciting aspects of this compound is its potential application in precision medicine. By targeting specific molecular pathways involved in disease progression, it offers a personalized approach to treatment that could significantly improve patient outcomes. For instance, its ability to inhibit specific kinases involved in tumor growth could make it a valuable addition to cancer therapy regimens.

In conclusion, CAS No. 941953-29-3 represents a cutting-edge molecule with diverse biological activities and therapeutic potential. Its unique structure and functional groups make it an attractive candidate for further research into its mechanisms of action and clinical applications. As ongoing studies continue to uncover new insights into its properties and efficacy, this compound stands at the forefront of innovative drug development strategies aimed at addressing unmet medical needs.